Cas no 1807083-04-0 (3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1807083-04-0
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4874649
• Update Time: 2025-10-31

3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-8-6(3-14)7(9(11)12)5(1-2-13)4-15-8/h4,9H,1,3,14H2
• InChI Key： QGVMTLXFOYDHRW-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=C(C(F)F)C(=CN=1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile

3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

The compound 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile, identified by the CAS number 1807083-04-0, is a complex organic molecule with a pyridine ring at its core. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a pyridine ring substituted with an aminomethyl group at position 3, a chlorine atom at position 2, a difluoromethyl group at position 4, and an acetonitrile group at position 5. These substituents contribute to the compound's diverse chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of an acetonitrile group in this compound is particularly interesting, as it can act as a bioisostere for other functional groups, potentially enhancing bioavailability and pharmacokinetic properties. Additionally, the difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring. This modulation is crucial for optimizing interactions with biological targets, such as enzymes or receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. Advanced synthetic methodologies, such as Suzuki-Miyaura coupling or nucleophilic substitution reactions, are often employed to introduce the various substituents onto the pyridine framework. Recent advancements in catalytic asymmetric synthesis have also enabled the construction of chiral centers within this molecule, which can significantly influence its biological activity.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for treating various diseases, including cancer and infectious diseases. Its ability to inhibit key enzymes involved in disease progression makes it a valuable candidate for drug development. Furthermore, its fluorinated substituents enhance its stability and resistance to metabolic degradation, which are desirable traits for orally administered drugs.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to act as a herbicide or insecticide has been explored in recent studies. The chlorine and difluoromethyl groups contribute to its environmental persistence and efficacy against target pests. However, ongoing research is focused on optimizing its selectivity to minimize adverse effects on non-target species.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. Pyridine derivatives like this one are valuable templates for exploring novel chemical reactions and mechanisms. For instance, recent investigations have examined the reactivity of this compound under various conditions, such as oxidative coupling or electrophilic substitution reactions. These studies have provided insights into the electronic effects of substituents on pyridine rings and their influence on reaction outcomes.

In conclusion, 3-(Aminomethyl)-2-chloro-4-(difluoromethyl)pyridine-5-acetonitrile is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is expected to play an increasingly important role in advancing scientific knowledge and practical innovations.